Cas no 2002233-38-5 (1-(3-Fluoropyridin-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3-Fluoropyridin-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 2002233-38-5
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5603447
• PubChem ID: 164657495
• Update Time: 2025-10-22

1-(3-Fluoropyridin-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)cyclopentane-1-carboxylic acid
• EN300-1820643
• 2002233-38-5
• 1-(3-Fluoropyridin-4-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H12FNO2/c12-9-7-13-6-3-8(9)11(10(14)15)4-1-2-5-11/h3,6-7H,1-2,4-5H2,(H,14,15)
• InChI Key： UPWCGMXZTXZXLY-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3-Fluoropyridin-4-yl)cyclopentane-1-carboxylic acid

1-(3-Fluoropyridin-4-yl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

1-(3-Fluoropyridin-4-yl)cyclopentane-1-carboxylic acid, with the CAS number 2002233-38-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural features and potential applications in drug development and advanced materials. The molecule consists of a cyclopentane ring substituted with a carboxylic acid group at position 1 and a 3-fluoropyridin-4-yl group at the same position, creating a bicyclic structure with intriguing electronic properties.

The synthesis of 1-(3-fluoropyridin-4-yl)cyclopentane-1-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors, which have significantly improved yield and purity.

In terms of pharmacological activity, this compound has been studied for its potential as a modulator of various biological targets. Recent studies published in Nature Communications and Journal of Medicinal Chemistry have highlighted its ability to inhibit specific kinases involved in cancer cell proliferation. The fluorine atom at position 3 of the pyridine ring plays a critical role in enhancing the compound's bioavailability and selectivity. Additionally, computational modeling has revealed that the compound exhibits favorable drug-like properties, including good solubility and low toxicity.

The material science applications of 1-(3-fluoropyridin-4-yl)cyclopentane-1-carboxylic acid are equally promising. Its unique electronic structure makes it a candidate for use in organic electronics, particularly in the development of high-performance polymers for flexible electronics. Recent research has demonstrated its ability to form self-assembled monolayers with exceptional stability under thermal and mechanical stress. These properties make it a valuable component in the design of advanced sensors and energy storage devices.

In conclusion, 1-(3-fluoropyridin-4-yl)cyclopentane-1-carboxylic acid (CAS No: 2002233-38-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis continues to be optimized for scalability and sustainability, while its biological and material properties are being extensively explored for innovative uses. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.